N-(6-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-phenoxyacetamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-2-phenoxyacetamide
• InChI: InChI=1S/C20H15ClN2O3S/c21-14-8-9-17-18(11-14)27-20(22-17)23(12-16-7-4-10-25-16)19(24)13-26-15-5-2-1-3-6-15/h1-11H,12-13H2
• InChI Key: PSNSMVXXMCXVAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)N(CC2=CC=CO2)C3=NC4=C(S3)C=C(C=C4)Cl
• Molecular Formula: C20H15ClN2O3S
• Molecular Weight: 398.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like X-ray crystallography, NMR, and mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be determined using a variety of techniques. These might include measuring its melting point, boiling point, and density.

Scientific Research Applications

Synthesis and Biological Evaluation

• Diastereoselective Synthesis : A study by Alborz et al. (2018) reported the highly diastereoselective synthesis of novel benzothiazole-substituted β-lactam hybrids, starting from (benzo[d]thiazol-2-yl)phenol. This study marks the first use of (benzo[d]thiazol-2-yl)phenoxyacetic acid as a ketene source in synthesizing monocyclic 2-azetidinones, demonstrating its potential in the creation of novel compounds with medicinal properties (Alborz et al., 2018).

Antimicrobial and Anticancer Activities

• Antimicrobial Activity : Research by Liao et al. (2017) synthesized 2-substituted phenoxy-N-(4-substituted phenyl-5-(1H-1,2,4-triazol-1-yl)thiazole-2-yl)acetamide derivatives. These compounds demonstrated promising antimicrobial activity against various plant fungi and bacteria, indicating the utility of this class of compounds in developing new antimicrobials (Liao et al., 2017).
• Antiproliferative Studies : A study by Alqahtani and Bayazeed (2020) synthesized new pyridine linked thiazole derivatives via a (hydrazonomethyl)phenoxy-acetamide spacer, which showed promising anticancer activity against various cancer cell lines, highlighting the potential of these compounds in cancer treatment (Alqahtani & Bayazeed, 2020).

Enzyme Inhibition and Biological Properties

• Glutaminase Inhibitors : Shukla et al. (2012) conducted a study on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, exploring their potential as glutaminase inhibitors. This research contributes to understanding how such compounds can be used to attenuate the growth of cancer cells in vitro and in vivo (Shukla et al., 2012).

Photonic Biosensor Applications

• Biosensor Development : A study by Kalantzi et al. (2021) focused on the synthesis of hydroxy-substituted tetrachlorodibenzo[b,e][1,4]dioxin and tetrachlorodibenzo[b,d]furans for the development of selective single-standard DNA aptamers. These aptamers can be used in photonic biosensors for monitoring environmental pollutants, demonstrating an application in environmental monitoring and health safety (Kalantzi et al., 2021).